Cas no 2485020-93-5 (Tubulin polymerization-IN-9)

• Product Name: Tubulin polymerization-IN-9
• CAS No: 2485020-93-5
• MF: C₁₉H₁₉NO₅Se
• MW: 420.317864656448
• CID: 5147151
• Update Time: 2025-07-02

Tubulin polymerization-IN-9 Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-[(1E)-2-[(3,4,5-trimethoxyphenyl)selenonyl]ethenyl]-
• Tubulin polymerization-IN-9

• Inchi： 1S/C19H19NO5Se/c1-23-17-11-14(12-18(24-2)19(17)25-3)26(21,22)10-8-13-5-4-6-16-15(13)7-9-20-16/h4-12,20H,1-3H3/b10-8+
• InChI Key： XYWOAVZREMLXJO-CSKARUKUSA-N
• SMILES： N1C2=C(C(/C=C/[Se](C3=CC(OC)=C(OC)C(OC)=C3)(=O)=O)=CC=C2)C=C1

Additional information on Tubulin polymerization-IN-9

Tubulin Polymerization-IN-9: A Comprehensive Overview of CAS No. 2485020-93-5 in Modern Chemical Biology

The compound CAS No. 2485020-93-5, specifically designated as Tubulin Polymerization-IN-9, represents a significant advancement in the field of chemical biology, particularly in the study of microtubule dynamics and their implications in cellular processes. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in both research and therapeutic contexts. Microtubules, essential components of the cytoskeleton, play a pivotal role in cell division, intracellular transport, and maintaining cellular shape. The modulation of tubulin polymerization is therefore a critical area of investigation for understanding and potentially intervening in various pathological conditions.

In recent years, there has been a surge in research aimed at developing agents that can selectively modulate tubulin polymerization. These agents are not only valuable tools for elucidating the molecular mechanisms underlying microtubule function but also hold promise as therapeutic candidates for diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound Tubulin Polymerization-IN-9 has emerged as a promising molecule in this landscape, exhibiting properties that make it an attractive candidate for further development.

The primary mechanism of action of Tubulin Polymerization-IN-9 involves its interaction with tubulin monomers, thereby influencing the process of microtubule assembly. Unlike traditional microtubule-stabilizing agents such as taxanes or microtubule-depolymerizing agents like colchicine, Tubulin Polymerization-IN-9 appears to have a more nuanced effect on tubulin polymerization dynamics. Preliminary studies suggest that it may induce microtubule formation by promoting the assembly of tubulin dimers into protofilaments and subsequently into stable microtubules. This selective modulation is achieved through precise targeting of specific residues on the tubulin molecule, which are critical for the polymerization process.

One of the most compelling aspects of Tubulin Polymerization-IN-9 is its potential to overcome some of the limitations associated with existing microtubule-targeting agents. For instance, taxanes are known for their efficacy but often suffer from significant side effects due to their non-specific binding to tubulin and other cytoskeletal proteins. In contrast, Tubulin Polymerization-IN-9 has demonstrated a higher degree of selectivity in its interactions with tubulin, potentially leading to fewer off-target effects and improved tolerability. This selectivity is attributed to its unique chemical structure, which allows it to bind specifically to regions on tubulin that are involved in polymerization without interfering with other cellular processes.

The development of Tubulin Polymerization-IN-9 has been driven by several key observations from recent research. Microtubules are highly dynamic structures that undergo cycles of assembly and disassembly in response to various cellular signals. This dynamic instability is crucial for proper cell function but can also be exploited as a therapeutic target. By selectively modulating this dynamic process, compounds like Tubulin Polymerization-IN-9 can disrupt or enhance microtubule function depending on the desired outcome.

In vitro studies have shown that Tubulin Polymerization-IN-9 can significantly alter microtubule dynamics by promoting polymerization under certain conditions while inhibiting it under others. This dual functionality makes it particularly interesting for researchers who are studying complex cellular processes where precise control over microtubule behavior is essential. For example, in cancer cells, where microtubule dynamics are often dysregulated due to mutations or environmental stressors, Tubulin Polymerization-IN-9 could potentially restore normal microtubule function or induce apoptosis by disrupting mitotic spindle formation.

The potential therapeutic applications of Tubulin Polymerization-IN-9 extend beyond cancer treatment. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by defects in intracellular transport mediated by microtubules. By modulating tubulin polymerization, Tubulin Polymerization-IN-9 could help restore or improve axonal transport, which is often impaired in these conditions. Additionally, infectious diseases that rely on microtubule-based motility might also be susceptible to treatment with this compound.

Furthermore, the compound's potential extends into the realm of drug discovery and development tools. Its ability to selectively modulate tubulin polymerization makes it an invaluable tool for researchers studying the effects of microtubule dynamics on various cellular processes. By using Tubulin Polymerization-IN-9, scientists can gain deeper insights into the molecular mechanisms underlying diseases associated with microtubule dysfunction and identify new targets for therapeutic intervention.

The synthesis and characterization of CAS No. 2485020-93-5, or more accurately referred to as Tubulin Polymerization-IN-9, have been guided by advances in synthetic chemistry and structural biology. High-resolution structures of tubulin have provided critical insights into how different compounds interact with this protein and how these interactions influence polymerization dynamics. These structural insights have been instrumental in designing molecules like Tubulin Polymerization-IN-9 that can selectively modulate tubulin behavior without causing significant side effects.

In conclusion, the compound designated as both CAS No. 2485020-93-5 and more descriptively as Tubulin Polymerization-IN-9